Cas no 2365420-00-2 ((4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 2365420-00-2
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• MDL: MFCD32067013
• CID: 4778999
• Update Time: 2026-02-27

(4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester
• SB35856
• tert-Butyl ((4-(tert-butoxy)pyrimidin-2-yl)methyl)carbamate
• (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester

• MDL： MFCD32067013
• Inchi： 1S/C14H23N3O3/c1-13(2,3)19-11-7-8-15-10(17-11)9-16-12(18)20-14(4,5)6/h7-8H,9H2,1-6H3,(H,16,18)
• InChI Key： PGXXDKRBWJFXRM-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(CNC(=O)OC(C)(C)C)N=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• XLogP3: 2
• Topological Polar Surface Area: 73.3

Additional information on (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester

Professional Introduction to (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 2365420-00-2)

Compound (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester, identified by its CAS number 2365420-00-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrimidine derivatives class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its 4-tert-butoxy-pyrimidin-2-ylmethyl moiety, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological investigations.

The (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester structure combines a pyrimidine ring with a tert-butyl ester group, which enhances its stability and reactivity under various conditions. Pyrimidine derivatives are well-documented for their roles in nucleic acid metabolism and have been extensively studied for their potential in drug development. The presence of the 4-tert-butoxy group provides a protective effect to the pyrimidine ring, making it more resistant to hydrolysis and oxidation, while the methyl carbamic acid tert-butyl ester part offers a versatile site for further functionalization.

In recent years, there has been a surge in research focusing on pyrimidine-based compounds due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester is no exception and has been investigated for its potential role in modulating various biological pathways. Its unique structure allows it to interact with biological targets in multiple ways, making it a promising candidate for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The pyrimidine ring in (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester can be designed to mimic ATP binding sites, thereby inhibiting the activity of specific kinases. This has led to several studies exploring its efficacy as an inhibitor against tyrosine kinases and other relevant targets. The 4-tert-butoxy group helps stabilize the compound during interactions with these enzymes, enhancing its binding affinity and potency.

Additionally, the (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester has shown promise in preclinical studies as a modulator of DNA repair mechanisms. Pyrimidine derivatives are known to interact with DNA and RNA, influencing various cellular processes. The tert-butyl ester group provides a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications. For instance, it can be used to develop compounds that enhance DNA damage repair or inhibit the proliferation of cancer cells by targeting specific DNA repair enzymes.

The synthesis of (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-tert-butoxy group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine core efficiently. These methods not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the compound's structure.

The pharmaceutical industry has shown great interest in developing novel derivatives of pyrimidine-based compounds due to their potential therapeutic benefits. The (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester is being explored as a lead compound for further derivatization to enhance its pharmacological properties. Researchers are investigating ways to optimize its solubility, bioavailability, and metabolic stability through structural modifications. These efforts aim to develop more effective drugs with fewer side effects.

In conclusion, compound (CAS No. 2365420-00-2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its applications in kinase inhibition and DNA repair modulation highlight its versatility as a chemical scaffold for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like (4-Tert-Butoxy-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester will play an increasingly important role in shaping the future of medicine.